Cas no 79548-61-1 (Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)-)

Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)- structure

79548-61-1 structure

Product Name:Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)-

CAS No:79548-61-1

Molecular Formula:C₂₀H₂₂O₄

Molecular Weight:326.386286258698

CID:571354

PubChem ID:46176013

Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)- Properties

Names and Identifiers

- Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)-
- triptonolide
- (3bR,9bS)-6-hydroxy-7-isopropyl-9b-methyl-3b,4,10,11-tetrahydrophenanthro[1,2-c]furan-1,5(3H,9bH)-dione
- (3BR,9BS)-6-HYDROXY-7-ISOPROPYL-9B-METHYL-3B,4,10,11-TETRAHYDROPHENANTHRO[2,1-C]FURAN-1,5(3H,9BH)-DIONE
- 79548-61-1
- CS-14310
- CS-M0767
- (3bR,9bS)-6-Hydroxy-7-isopropyl-9b-methyl-3,3b,4,9b,10,11-hexahydrophenanthro[1,2-c]furan-1,5-dione
- CHEMBL4068827
- AKOS037650122
- (3bR,9bS)-6-hydroxy-9b-methyl-7-propan-2-yl-3b,4,10,11-tetrahydro-3H-naphtho[2,1-e][2]benzofuran-1,5-dione
- (3bR,9bS)-3,3b,4,9b,10,11-Hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)phenanthro[1,2-c]furan-1,5-dione (ACI)
- Phenanthro[1,2-c]furan-1,5-dione, 3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR-trans)- (ZCI)
- InChIKey： MHZZHUMKOAYLPH-MGPUTAFESA-N
- Inchi： 1S/C20H22O4/c1-10(2)11-4-5-14-17(18(11)22)16(21)8-15-13-9-24-19(23)12(13)6-7-20(14,15)3/h4-5,10,15,22H,6-9H2,1-3H3/t15-,20+/m0/s1
- SMILES： C[C@@]12C3C=CC(=C(C=3C(=O)C[C@H]1C1COC(=O)C=1CC2)O)C(C)C

Computed Properties

Exact Mass: 326.152
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 326.152
Heavy Atom Count: 24
Complexity: 619
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Topological Polar Surface Area: 63.6A^2

Experimental Properties

LogP: 3.62310
PSA: 63.60000
Refractive Index: 1.613
Boiling Point: 555.7°C at 760 mmHg
Flash Point: 201.6°C
Density: 1.28

Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G42B-50mg	triptonolide	79548-61-1	97%	50mg	$306.00	2024-04-21
A2B Chem LLC	AH50963-50mg	triptonolide	79548-61-1	97%	50mg	$245.00
Aaron	AR00G4AN-50mg	Triptonolide	79548-61-1	97%	50mg	$361.00	2025-02-11
ChemScence	CS-M0767-1g	(3bR,9bS)-6-hydroxy-7-isopropyl-9b-methyl-3b,4,10,11-tetrahydrophenanthro[2,1-c]furan-1,5(3H,9bH)-dione	79548-61-1		1g	$2200.0	2022-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1058886-100mg	(3bR,9bS)-6-hydroxy-7-isopropyl-9b-methyl-3b,4,10,11-tetrahydrophenanthro[2,1-c]furan-1,5(3H,9bH)-dione	79548-61-1	97%	100mg	￥6177.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T47090-1g	(3bR,9bS)-6-hydroxy-7-isopropyl-9b-methyl-3b,4,10,11-tetrahydrophenanthro[2,1-c]furan-1,5(3H,9bH)-dione	79548-61-1	98%	1g	¥35752.0	2023-09-06

Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)- Synthesis

Synthetic Circuit 1

225786-93-6

79548-61-1

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 2 h, -78 °C; -78 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

Efficient synthesis of the key intermediate triptophenolide methyl ether for the synthesis of (-)-triptolide

Zhou, Bing; Li, Xiaomei; Feng, Huijin; Li, Yuanchao, Tetrahedron, 2010, 66(29), 5396-5401

Synthetic Circuit 2

1209485-42-6

79548-61-1

Reaction Conditions

1.1 Reagents: Sulfuric acid ; 0 °C; 0 °C → 65 °C; 3 h, 65 °C

Reference

New facile enantio- and diastereo-selective syntheses of (-)-triptonide and (-)-triptolide

Zhang, Hongrui; Li, Haifeng; Xue, Jijun; Chen, Rui; Li, Ying; et al, Organic & Biomolecular Chemistry, 2014, 12(5), 732-736

Synthetic Circuit 3

1209485-42-6

79548-61-1

Reaction Conditions

1.1 Reagents: Sulfuric acid ; 0 °C; 6 h, 65 °C

Reference

Metal-mediate reactions based formal synthesis of triptonide and triptolide

Xu, Hongtao; Tang, Huanyu; Feng, Huijin; Li, Yuanchao, Tetrahedron Letters, 2014, 55(51), 7118-7120

Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)- Raw materials

Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)- Preparation Products

Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)- (79548-61-1)

Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)- Suppliers

JIANG SU YONG JIAN YI YAO Technology Co., Ltd.

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(CAS:79548-61-1)

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:79548-61-1)

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Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)- Related Literature

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10. Effect of low-level α-radiation on bioluminescent assay systems of various complexity

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Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones

79548-61-1 (Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)-) Related Products

74285-86-2(Triptophenolide)

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